Quecksilber(II)-diamminchlorid
Description
Quecksilber(II)-diamminchlorid (mercury(II) diammine chloride) is a coordination compound of mercury(II) with ammonia and chloride ligands. While the provided evidence primarily focuses on mercury(II) chloride (HgCl₂), references to related mercury compounds (e.g., mercury amide chloride, mercury ammonium chloride) suggest a broader family of mercury-ammonia complexes . These compounds are typically synthesized by reacting HgCl₂ with ammonia under controlled conditions.
Key properties of HgCl₂ (as a precursor or analogous compound) include:
- Chemical formula: HgCl₂
- Molar mass: 271.5 g/mol
- Melting point: 277°C
- Density: 5.44 g/cm³ at 25°C
- Solubility: Highly soluble in water, ethanol, and ether .
This compound, however, likely exhibits distinct coordination geometry (e.g., linear or tetrahedral) due to ammonia ligands replacing chloride ions, altering its reactivity and stability compared to HgCl₂.
Properties
CAS No. |
14376-09-1 |
|---|---|
Molecular Formula |
C6H10N4O2 |
Synonyms |
Quecksilber(II)-diamminchlorid |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Differences :
- Structure : Hg₂Cl₂ contains a Hg–Hg bond, whereas HgCl₂ and its diammine derivative feature Hg²⁺ centers coordinated to chloride or ammonia .
- Reactivity : Hg₂Cl₂ is inert under ambient conditions, while HgCl₂ is hygroscopic and reactive. The diammine complex may exhibit intermediate reactivity due to labile ammonia ligands .
- Toxicity : HgCl₂ is acutely toxic (LD₅₀: 1–5 mg/kg in rats), whereas the diammine complex’s toxicity profile is less documented but likely mitigated by reduced volatility .
Mercury(II) Nitrate (Hg(NO₃)₂)
| Property | Hg(NO₃)₂ | HgCl₂ | This compound |
|---|---|---|---|
| Solubility | Highly soluble | Highly soluble | Limited solubility in non-polar solvents |
| Stability | Decomposes in light | Stable in dry air | Likely photosensitive |
| Coordination | Nitrate ligands | Chloride ligands | Ammonia and chloride ligands |
Mercury(II) Thiocyanate (Hg(SCN)₂)
| Property | Hg(SCN)₂ | HgCl₂ | This compound |
|---|---|---|---|
| Thermal stability | Decomposes explosively at 165°C | Stable up to 277°C | Likely decomposes at lower temperatures |
| Coordination | Thiocyanate ligands | Chloride ligands | Ammonia ligands |
Safety : Hg(SCN)₂’s explosive decomposition contrasts with HgCl₂’s relative thermal stability. The diammine complex’s decomposition pathway remains poorly characterized but warrants caution .
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